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For Researchers, Scientists, and Drug Development Professionals

Introduction
In modern research and development environments, particularly in fields such as drug

discovery and biomedical engineering, the ability to rapidly prototype and test novel electronic

systems is paramount. The AM3102 evaluation board provides a platform for working with a

digitally tunable bandpass filter, operating in the 330 MHz to 1.2 GHz frequency range.[1] This

component is particularly useful in the development of custom scientific instrumentation that

requires precise frequency selectivity to enhance signal-to-noise ratios in spectrally crowded

environments.

This application note serves as a comprehensive guide for researchers, scientists, and drug

development professionals on utilizing the AM3102 evaluation board for prototyping

applications. It provides detailed protocols for board setup, filter characterization, and a

practical example of its use in a laboratory setting.

AM3102 Evaluation Board Overview
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The AM3102 is a digitally tunable bandpass filter that allows for independent control of its low-

pass and high-pass corners through a 4-bit digital interface for each.[1] This enables dynamic

adjustment of the filter's center frequency and bandwidth. The evaluation board is equipped

with SMA connectors for RF input and output, and a DIP switch for manual control of the filter

settings.

Key Specifications
Parameter Value

Frequency Range 330 MHz to 1.2 GHz

Control Interface
2 x 4-bit Digital Control (High-Pass and Low-

Pass)

Insertion Loss ~2.5 dB

Package (IC) 4x6mm QFN

Supply Voltage +3.3V to +5.0V

Experimental Protocols
Protocol 1: Basic Characterization of the AM3102
Evaluation Board
Objective: To familiarize the user with the operation of the AM3102 evaluation board and to

measure the filter's frequency response for a given set of control inputs.

Materials:

AM3102 Evaluation Board

Vector Network Analyzer (VNA) or a Signal Generator and a Spectrum Analyzer

5V DC Power Supply

SMA Cables (2)

Procedure:
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Board Setup:

Connect the 5V DC power supply to the designated power input on the AM3102
evaluation board.

Connect the RF input of the evaluation board to the output port of the signal generator (or

Port 1 of the VNA) using an SMA cable.

Connect the RF output of the evaluation board to the input of the spectrum analyzer (or

Port 2 of the VNA) using another SMA cable.

Filter Configuration:

The AM3102 evaluation board is equipped with a DIP switch for manual control of the

high-pass and low-pass filter settings. Each filter has a 4-bit control word.

Refer to the control tables below (Tables 3.1 and 3.2) to determine the DIP switch settings

for the desired cutoff frequencies.

For an initial test, set the High-Pass filter to a low-frequency setting (e.g., 330 MHz) and

the Low-Pass filter to a high-frequency setting (e.g., 1200 MHz) to create a wide

passband.

Measurement:

Turn on the DC power supply.

Using a VNA:

Perform a 2-port calibration of the VNA.

Measure the S21 parameter (insertion loss) of the AM3102 evaluation board from 100

MHz to 1.5 GHz.

Using a Signal Generator and Spectrum Analyzer:

Set the signal generator to sweep the frequency range from 100 MHz to 1.5 GHz with a

constant output power (e.g., 0 dBm).
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Set the spectrum analyzer to the same frequency range and record the output power at

the RF output of the evaluation board.

The insertion loss can be calculated by subtracting the measured output power from the

input power.

Data Analysis:

Plot the insertion loss as a function of frequency.

Identify the -3dB cutoff frequencies for the high-pass and low-pass filters.

Compare the measured cutoff frequencies with the values in the control tables.

Protocol 2: Application in a Wireless Sensing System
Objective: To demonstrate the use of the AM3102 evaluation board to isolate a specific

frequency band in a prototype wireless sensing application, thereby improving signal reception

in the presence of interference.

Materials:

AM3102 Evaluation Board

Two software-defined radios (SDRs) or a signal generator and a receiver

Antennas appropriate for the operating frequency

5V DC Power Supply

SMA Cables

Procedure:

System Setup:

Configure one SDR (or signal generator) to transmit a modulated signal at a specific

frequency within the AM3102's range (e.g., 915 MHz). This will simulate the signal from a

wireless sensor.
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Configure the second SDR (or another signal generator) to transmit a continuous wave

(CW) or modulated signal at a nearby frequency that will act as an interferer (e.g., 900

MHz).

Connect the receiving antenna to the RF input of the AM3102 evaluation board.

Connect the RF output of the AM3102 evaluation board to the input of the receiving SDR.

Initial Measurement (Without Filtering):

Initially, bypass the AM3102 evaluation board and connect the receiving antenna directly

to the receiver.

Observe the received spectrum. Note the presence of both the desired signal at 915 MHz

and the interfering signal at 900 MHz.

Attempt to demodulate the desired signal and note the signal-to-noise ratio (SNR) or bit

error rate (BER).

Filtering and Measurement:

Insert the AM3102 evaluation board into the receive path as described in the system

setup.

Using the control tables, set the DIP switches on the evaluation board to create a

passband that includes the desired signal but attenuates the interfering signal. For

example, set the high-pass filter to approximately 910 MHz and the low-pass filter to

approximately 920 MHz.

Observe the received spectrum again. The interfering signal at 900 MHz should be

significantly attenuated.

Attempt to demodulate the desired signal again and note the improvement in SNR or BER.

Quantitative Data
The following tables provide the relationship between the 4-bit digital control words and the

typical cutoff frequencies for the high-pass and low-pass filters of the AM3102.
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Table 3.1: High-Pass Filter Control

Control Word (D C B A) Typical Cutoff Frequency (MHz)

L L L L 330

L L L H 332

L L H L 338

L L H H 341

L H L L 370

L H L H 375

L H H L 385

L H H H 390

H L L L 450

H L L H 460

H L H L 475

H L H H 485

H H L L 580

H H L H 600

H H H L 640

H H H H 670

Data sourced from the AM3102 datasheet.[1]

Table 3.2: Low-Pass Filter Control
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Control Word (H G F E) Typical Cutoff Frequency (MHz)

L L L L 450

L L L H 460

L L H L 475

L L H H 485

L H L L 580

L H L H 600

L H H L 640

L H H H 670

H L L L 800

H L L H 830

H L H L 870

H L H H 900

H H L L 1000

H H L H 1050

H H H L 1150

H H H H 1200

Data sourced from the AM3102 datasheet.[1]

Visualizations
Experimental Workflow for Filter Characterization
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Test Equipment

Device Under Test

Signal Generator
(or VNA Port 1)

AM3102 Evaluation Board

RF Input (SMA)

Spectrum Analyzer
(or VNA Port 2)

5V DC Power Supply Power

RF Output (SMA)

Click to download full resolution via product page

Figure 1: Experimental setup for characterizing the AM3102 evaluation board.

Digital Control Logic for Passband Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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